Cas no 4538-55-0 (tribenzylphosphane oxide)

tribenzylphosphane oxide structure
tribenzylphosphane oxide structure
Product name:tribenzylphosphane oxide
CAS No:4538-55-0
MF:C21H21OP
MW:320.36464
CID:929884
PubChem ID:99393

tribenzylphosphane oxide Chemical and Physical Properties

Names and Identifiers

    • tribenzylphosphane oxide
    • AC1Q6REJ
    • BRN 2811322
    • Phosphine oxide, tribenzyl-
    • Phosphine oxide, tris(phenylmethyl)-
    • SureCN388208
    • tribenzyl-phosphine oxide
    • Tribenzylphosphine oxide
    • Tribenzyl-phosphinoxid
    • tribenzylphosphinoxide
    • Tribenzylphosphinoxyd
    • Tris(phenylmethyl)phosphine oxide
    • bis(benzyl)phosphorylmethylbenzene
    • 4538-55-0
    • 2-16-00-00383 (Beilstein Handbook Reference)
    • SCHEMBL388208
    • WLN: OP1R&1R&1R
    • DTXSID60196493
    • NSC222420
    • AKOS003627110
    • NSC 222420
    • NSC-222420
    • MDL: MFCD00014438
    • Inchi: InChI=1S/C21H21OP/c22-23(16-19-10-4-1-5-11-19,17-20-12-6-2-7-13-20)18-21-14-8-3-9-15-21/h1-15H,16-18H2
    • InChI Key: RDLZJCXTAYHYHX-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)CP(=O)(CC2=CC=CC=C2)CC3=CC=CC=C3

Computed Properties

  • Exact Mass: 320.13313
  • Monoisotopic Mass: 320.133
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.126
  • Boiling Point: 546.1°C at 760 mmHg
  • Flash Point: 284.1°C
  • Refractive Index: 1.592
  • PSA: 17.07
  • LogP: 5.95010

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